Cas no 55099-31-5 (Ethyl 10-bromodecanoate)

• Product Name: Ethyl 10-bromodecanoate
• CAS No: 55099-31-5
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• MDL: MFCD01112172
• CID: 832672
• PubChem ID: 87559719
• Update Time: 2025-10-05

Ethyl 10-bromodecanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 10-BROMODECANOATE
• 10-Brom-caprinsaeure-aethylester
• 10-Brom-decansaeure-aethylester
• 10-Bromodecanoic acid,ethyl ester
• ethyl 10-bromo-decanoate
• ethyl-10-bromdecanoat
• 10-Bromodecanoic Acid Ethyl Ester
• VWHLKJQERLYMNA-UHFFFAOYSA-N
• Ethyl 10-bromodecanoate #
• 10-Bromo-decanoic acid ethyl ester
• 10-Bromodecanoic acid, ethyl ester
• MFCD01112172
• AKOS016034710
• AB92452
• SCHEMBL1703446
• DB-319297
• B2265
• SY054288
• BP-29669
• T71050
• DTXSID90339972
• CS-0001454
• 55099-31-5
• BS-17125
• Ethyl 10-bromodecanoate

• MDL： MFCD01112172
• Inchi： 1S/C12H23BrO2/c1-2-15-12(14)10-8-6-4-3-5-7-9-11-13/h2-11H2,1H3
• InChI Key： VWHLKJQERLYMNA-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 278.08800
• Monoisotopic Mass: 278.08814 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Molecular Weight: 279.21
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.14
• Boiling Point: 134°C/3mmHg(lit.)
• Flash Point: 160.3°C
• Refractive Index: 1.4600-1.4640
• PSA: 26.30000
• LogP: 4.06520
• Solubility: Not determined

Ethyl 10-bromodecanoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 10-bromodecanoate

Comprehensive Overview of Ethyl 10-bromodecanoate (CAS No. 55099-31-5): Properties, Applications, and Industry Insights

Ethyl 10-bromodecanoate (CAS No. 55099-31-5) is a specialized organic compound widely recognized for its role as a key intermediate in synthetic chemistry. With the molecular formula C₁₂H₂₃BrO₂, this bromoester derivative features a 10-carbon alkyl chain terminated by an ethyl ester group and a bromine atom at the 10th position. Its unique structure makes it invaluable for carbon chain elongation, cross-coupling reactions, and the synthesis of pharmaceutical intermediates.

The growing demand for high-purity synthetic intermediates in pharmaceuticals and agrochemicals has propelled interest in Ethyl 10-bromodecanoate. Researchers frequently search for "CAS 55099-31-5 solubility," "10-bromodecanoate ester applications," or "safe handling of bromoalkanoates," reflecting its technical relevance. Recent studies highlight its utility in click chemistry and bioconjugation, aligning with trends in targeted drug delivery systems.

From a synthetic perspective, Ethyl 10-bromodecanoate serves as a versatile alkylating agent. Its bromine substituent facilitates nucleophilic substitution reactions, enabling the construction of complex molecules like ω-functionalized fatty acids. Industry professionals often inquire about "alternative routes to synthesize 55099-31-5" or "scaling up bromodecanoate production," underscoring its industrial significance.

Environmental and regulatory considerations are critical for halogenated compounds. While Ethyl 10-bromodecanoate is not classified as hazardous under major chemical inventories, proper waste disposal protocols must be followed. Analytical methods such as GC-MS and HPLC are commonly employed to verify its purity, addressing queries like "how to analyze CAS 55099-31-5 purity."

Innovations in green chemistry have spurred interest in optimizing the synthesis of Ethyl 10-bromodecanoate using catalytic bromination or solvent-free conditions. These advancements respond to searches for "sustainable bromoester synthesis" and "reducing byproducts in 55099-31-5 production," reflecting industry shifts toward eco-friendly processes.

In material science, this compound finds niche applications in modifying polymer surfaces or creating self-assembled monolayers (SAMs). Its long hydrophobic chain and reactive terminus make it suitable for designing functional coatings, a topic gaining traction in nanotechnology forums.

Storage recommendations for Ethyl 10-bromodecanoate typically emphasize protection from moisture and light in inert atmospheres. FAQs like "shelf life of CAS 55099-31-5" or "compatible storage materials for bromodecanoates" highlight practical concerns among end-users.

As research continues, Ethyl 10-bromodecanoate remains pivotal in developing bioactive molecules and advanced materials. Its intersection with medicinal chemistry and nanotechnology ensures sustained relevance, making it a compound worthy of ongoing scientific and industrial attention.